Cas no 2303-01-7 (m-Cresol purple)

m-Cresol purple Properties

Names and Identifiers

• 3,3-Bis(4-hydroxy-2-methylphenyl)-3H-benzo[c][1,2]oxathiole 1,1-dioxide
• m-Cresol purple
• Metacresol Purple
• Cresol Purple
• M-CRESOL PURPLE, INDICATOR GRADE
• 3-cresolpurple
• BETZ 0420
• cresolsulfonphthalein
• IND
• Indicator
• M-Cresol Purple, pure, indicator grade
• m-Cresolpurpl
• M-CRESOLSULFONEPHTHALEIN
• m-Cresolsulfonphthalein
• pourpredem-cresol
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[3-methyl-
• 85ODZ58K3D
• NSC9607
• 4,4'-(1,1-dioxido-3h-2,1-benzoxathiole-3,3-diyl)bis(3-methylphenol)
• 4-[3-(4-hydroxy-2-methyl-phenyl)-1,1-dioxo-2,1$l^{6}-benzoxathiol-3-yl]-3-methyl-phenol
• 3-cresol purple
• DTXSID3062316
• OLQIKGSZDTXODA-UHFFFAOYSA-N
• NS00019378
• Kresolpurpur
• Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis(3-methyl-, S,S-dioxide
• 3,3-Bis(4-hydroxy-2-methylphenyl)-2,1lambda~6~-benzoxathiole-1,1(3H)-dione
• M0002
• m-Cresol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)di-, S,S-dioxide
• NSC-9607
• 3H-2,1-Benzoxathiole, 3,3-bis(2-methyl-4-hydroxyphenyl)-,
• m-Cresol,4'-(3H-2,1-benzoxathiol-3-ylidene)di-, S,S-dioxide
• Phenol,4'-(3H-2,1-benzoxathiol-3-ylidene)bis[3-methyl-, S,S-dioxide
• BP_32
• Q907695
• m-Cresol purple indicator
• FT-0628176
• SPD-556
• AKOS015902959
• Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis[3-methyl-, S,S-dioxide
• m-Cresol Purple, JIS special grade
• 4-[3-(4-hydroxy-2-methylphenyl)-1,1-dioxo-2,1lambda6-benzoxathiol-3-yl]-3-methylphenol
• NSC 9607
• meta-Cresol purple
• FT-0628175
• MFCD00005871
• EINECS 218-960-6
• 3,3-Bis(4-hydroxy-2-methylphenyl)-3H-benzo[c][1,2]oxathiole1,1-dioxide
• D91278
• 2303-01-7
• M0074
• m-Cresol Purple, indicator grade, Dye content 90 %
• CRESOL PURPLE [MI]
• SCHEMBL220836
• 4,4'-(1,1-DIOXIDO-3H-2,1-BENZOXATHIOL-3-YLIDENE)BIS(3-METHYLPHENOL)
• AMY22395
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis(3-methyl-
• UNII-85ODZ58K3D
• A924156
• AS-14800
• m-Cresol purple pH indicator solution
• 4,4'-(1,1-Dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[3-methylphenol]; 3H-2,1-Benzoxathiole, phenol derivative; Metacresol Purple; m-Cresolsulfonephthalein; 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis[3-methyl-phenol]-S,S-dioxide;
• HY-D0252
• DB-046058
• m-Cresol Purple (Technical Grade)
• CS-0010158
• +Expand

• MDL： MFCD00005871
• InChIKey： OLQIKGSZDTXODA-UHFFFAOYSA-N
• Inchi： 1S/C21H18O5S/c1-13-11-15(22)7-9-17(13)21(18-10-8-16(23)12-14(18)2)19-5-3-4-6-20(19)27(24,25)26-21/h3-12,22-23H,1-2H3
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2C(C2C([H])=C([H])C(=C([H])C=2C([H])([H])[H])O[H])(C2C([H])=C([H])C(=C([H])C=2C([H])([H])[H])O[H])O1)(=O)=O
• BRN： 350314

Computed Properties

• Exact Mass: 382.08700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 382.087
• Heavy Atom Count: 27
• Complexity: 615
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Tautomer Count: 17
• Surface Charge: 0
• Topological Polar Surface Area: 92.2

Experimental Properties

• LogP: 4.80620
• PSA: 92.21000
• Merck: 14,2577
• Refractive Index: 1.668
• Water Partition Coefficient: Soluble in water and sodium hydroxide solution. Slightly soluble in alcohol.
• Boiling Point: 571.3°C at 760 mmHg
• Melting Point: >250°C
• Flash Point: 577.5 °C at 760 mmHg
• Solubility: Solubility Very slightly soluble in water, ethanol; soluble in methanol
• Color/Form: Green brown or brown powder
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Slightly soluble in water, soluble in alcohol and dilute alkali solutions, insoluble in ether, benzene, chloroform, carbon tetrachloride and ethyl acetate
• Sensitiveness: Sensitive to humidity
• pka: 1.51, 8.32(at 25℃)
• λmax: 579nm, 371nm
• PH: 1.2 (red) - 2.8 (yellow) and 7.4 (yellow) - 9.0 (purple)
• Density: 1.4040

m-Cresol purple Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Signal Word：Warning
• TSCA：Yes

m-Cresol purple Customs Data

• HS CODE：3822009000
• Customs Data：

  China Customs Code:

  2934991000

  Overview:

  2934991000. Sulfolactone and sulfolactam. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934991000. sultones and sultams. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments